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Introduction
Pevikon block electrophoresis is a robust and versatile technique for the preparative

separation of macromolecules such as proteins and nucleic acids. A critical step influencing the

resolution and success of this method is the application of the sample to the Pevikon block.

Proper sample loading ensures a uniform starting zone, leading to sharp, well-resolved bands.

This document provides detailed application notes and protocols for various sample loading

techniques in Pevikon block electrophoresis.

Pevikon C-870, a copolymer of polyvinyl chloride and polyvinyl acetate, serves as a solid yet

porous support medium for electrophoresis. Its granular nature allows for the creation of a solid

block that, when saturated with buffer, provides a platform for the separation of molecules

based on their electrophoretic mobility.

Core Concepts in Sample Application
The primary goal of sample application is to introduce the sample into the Pevikon block in a

concentrated, narrow band at the origin. The choice of loading technique can impact the

resolution, with improper loading leading to band broadening and poor separation. Key
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considerations include the sample volume, concentration, and the nature of the molecules

being separated.

Sample Loading Techniques
There are three primary methods for sample application in Pevikon block electrophoresis:

Direct Pipetting into a Pre-formed Trench: A narrow trench or a series of wells is created in

the Pevikon block before sample application.

Application via an Impregnated Paper Strip: The sample is first absorbed onto a filter paper

strip, which is then inserted into a slit in the Pevikon block.

Mixing Sample Directly with Pevikon Slurry: For some applications, the sample can be

mixed with a small amount of Pevikon slurry and packed into a pre-formed slot.

The selection of the appropriate technique depends on factors such as sample volume, the

need for a very sharp starting zone, and the potential for sample precipitation.

Quantitative Comparison of Sample Loading Techniques
Technique

Typical Sample
Volume

Starting Zone
Sharpness

Risk of Sample
Precipitation

Ease of Use

Direct Pipetting

into Trench
50 µL - 2 mL

Good to

Excellent
Moderate Easy

Impregnated

Paper Strip
10 µL - 500 µL Excellent Low Moderate

Mixing with

Pevikon Slurry
100 µL - 5 mL Good High Difficult

Experimental Protocols
I. Preparation of the Pevikon Block
This protocol describes the general procedure for preparing a Pevikon C-870 block for

electrophoresis.
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Materials:

Pevikon C-870 powder

Electrophoresis buffer (e.g., Tris-HCl, phosphate buffer)

Electrophoresis tank

Glass plates and spacers (for casting the block)

Spatula

Vacuum flask and pump (optional, for de-aeration)

Procedure:

Prepare the Pevikon Slurry: Weigh the desired amount of Pevikon C-870 powder. In a

beaker, gradually add the electrophoresis buffer to the Pevikon powder while stirring

continuously with a glass rod or spatula. Continue adding buffer until a thick, homogenous,

and pourable slurry is formed. The exact ratio of Pevikon to buffer may need to be optimized

depending on the desired block consistency.

De-aerate the Slurry (Optional but Recommended): To remove trapped air bubbles that can

interfere with the electrophoretic run, place the slurry in a vacuum flask and apply a gentle

vacuum for 10-15 minutes, or until bubble formation ceases.

Cast the Block: Assemble the glass plate mold with spacers to the desired thickness. Slowly

pour the Pevikon slurry into the mold, avoiding the introduction of new air bubbles. Gently

tap the mold to ensure the slurry settles evenly.

Level the Surface: Use a straight edge or a large spatula to level the surface of the Pevikon
block.

Equilibrate the Block: Carefully place the casted block into the electrophoresis tank. Add

electrophoresis buffer to the reservoirs and place buffer-soaked wicks (e.g., filter paper or

cloth) to connect the block to the buffer in the reservoirs. Allow the block to equilibrate with
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the buffer for at least one hour before sample application. This ensures uniform buffer

saturation throughout the block.

II. Sample Loading Protocol: Direct Pipetting into a Pre-
formed Trench
This is the most common and straightforward method for loading liquid samples.

Materials:

Prepared Pevikon block in electrophoresis tank

Sample in a suitable buffer

Micropipette and tips

Trench former (e.g., a custom-made comb or a thin metal strip)

Procedure:

Create the Sample Trench: After the Pevikon block has equilibrated, gently press a trench

former into the block at the desired origin. The trench should be of uniform width and depth.

Carefully remove the trench former, leaving a clean indentation.

Prepare the Sample: Ensure the sample is in a buffer compatible with the electrophoresis

buffer to avoid precipitation. The sample can be mixed with a dense, non-ionic substance like

sucrose or glycerol (5-10% final concentration) to aid in its even application into the trench.

Load the Sample: Using a micropipette, carefully and slowly dispense the sample into the

bottom of the trench.[1] Avoid overflowing the trench and introducing air bubbles. For larger

volumes, move the pipette tip along the length of the trench while dispensing.

Seal the Trench (Optional): To ensure a very sharp starting zone, the trench can be backfilled

with fresh Pevikon slurry after the sample has fully absorbed into the block.

Initiate Electrophoresis: Proceed with the electrophoretic separation according to your

established protocol.
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III. Sample Loading Protocol: Application via an
Impregnated Paper Strip
This method is ideal for smaller sample volumes and for samples that may be prone to

diffusion.

Materials:

Prepared Pevikon block in electrophoresis tank

Sample in a suitable buffer

Filter paper (e.g., Whatman 3MM) cut into a strip of appropriate size

Scalpel or a thin blade

Forceps

Procedure:

Prepare the Sample Strip: Cut a strip of filter paper that is slightly shorter than the width of

the Pevikon block and has a width appropriate for the desired starting zone.

Apply the Sample to the Strip: Using a micropipette, evenly apply the sample along the filter

paper strip. Allow the sample to be fully absorbed by the paper.

Create a Slit in the Block: With a clean scalpel or blade, make a narrow, straight slit across

the width of the Pevikon block at the origin.

Insert the Sample Strip: Using forceps, carefully insert the sample-impregnated paper strip

into the slit. Ensure the strip is fully in contact with the Pevikon block.

Initiate Electrophoresis: The electric field will carry the sample from the paper strip into the

Pevikon block. The paper strip can be removed after the sample has fully migrated into the

block (typically after 30-60 minutes), or it can be left in place for the duration of the run.
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Caption: Workflow for Pevikon Block Electrophoresis.
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Caption: Comparison of Sample Loading Techniques.

Troubleshooting Common Issues
Distorted Bands: This can be caused by uneven sample loading, air bubbles in the sample

application zone, or a non-uniform Pevikon block. Ensure the trench or slit is uniform and

the sample is applied evenly.

Sample Precipitation at the Origin: This may occur if the sample buffer is incompatible with

the electrophoresis buffer or if the sample concentration is too high. Perform a small-scale

compatibility test before loading the entire sample. Diluting the sample or adjusting the buffer

composition may be necessary.

Poor Sample Entry into the Block: This can happen if the Pevikon block is not properly

equilibrated or if the contact between the sample applicator (paper strip) and the block is

poor. Ensure thorough equilibration and good contact.

By carefully selecting and executing the appropriate sample loading technique, researchers

can significantly improve the quality and reproducibility of their separations using Pevikon
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block electrophoresis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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